Cas no 18278-29-0 ( )

• Product Name: &nbsp
• CAS No: 18278-29-0
• MF: C₁₇H₁₂Cl₂O
• MW: 303.182582855225
• CID: 907073
• PubChem ID: 5378584
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (1Z,4E)-1,5-bis(4-chlorophenyl)penta-1,4-dien-3-one
• 1,5-Bis-(4-chloracetyl-phenyl)-pentan
• 1,5-bis-(4-chloroacetyl-phenyl)-pentane
• 1,5-bis(4-chlorophenyl)-1,4-pentadien-3-one
• 1,5-bis-(4-chloro-phenyl)-penta-1,4-dien-3-one
• 1,5-Bis-(4-chlor-phenyl)-penta-1,4-dien-3-on
• 4,4'-dichlorobenzalacetone
• 4.4'-Dichlor-dibenzalaceton
• AGN-PC-00LPUI
• bis(4-chlorobenzal)acetone
• CTK1J3479
• dibenzal acetone
• (1E,4E)-1,5-Bis(4-chlorophenyl)-1,4-pentadien-3-one #
• 1,5-di(4-chlorophenyl)penta-1,4-dien-3-one
• (1E,4E)-1,5-bis(4-chlorophenyl)penta-1,4-dien-3-one
• 1,5-[bis(4-chlorophenyl)]-penta-1,4-dien-3-one
• 18278-29-0
• AJ-333/36116060
• STK996977
• NSC237976
• SCHEMBL5598991
• 1,5-Bis[p-chlorophenyl]-1,4-pentadien-3-one
• MFCD00098031
• p-Dichloro distyryl ketone
• NSC-237976
• 1,5-Bis(p-chlorophenyl)-1,4-pentadien-3-one
• CHEMBL496321
• 1,5-bis(4-chlorophenyl)penta-1,4-dien-3-one
• AKOS005640660
• 37630-47-0
• BDBM50265038
•  

• Inchi： 1S/C17H12Cl2O/c18-15-7-1-13(2-8-15)5-11-17(20)12-6-14-3-9-16(19)10-4-14/h1-12H/b11-5+,12-6+
• InChI Key： KKVCZNHIJHTDFP-YDWXAUTNSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/C(/C=C/C1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 302.02666
• Monoisotopic Mass: 302.0265204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 5.28910